Cas no 13820-19-4 (Propanedinitrile, [1-(phenylamino)ethylidene]-)

• Product Name: Propanedinitrile, [1-(phenylamino)ethylidene]-
• CAS No: 13820-19-4
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 1251704
• Update Time: 2024-08-03

Propanedinitrile, [1-(phenylamino)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [1-(phenylamino)ethylidene]-
• Propanedinitrile, 2-[1-(phenylamino)ethylidene]-

• Inchi： 1S/C11H9N3/c1-9(10(7-12)8-13)14-11-5-3-2-4-6-11/h2-6,14H,1H3
• InChI Key： UGBHVQJQWIEDSI-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C(/NC1=CC=CC=C1)\C)/C#N

Computed Properties

• Exact Mass: 183.07977

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Melting Point: 92 °C
• Boiling Point: 317.2±42.0 °C(Predicted)
• PSA: 59.61
• pka: -2.57±0.70(Predicted)